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Introduction

Bisindolylmaleimide V (also known as Ro 31-6045) is a member of the bisindolylmaleimide
class of compounds, which are structurally related to the broad-spectrum kinase inhibitor
staurosporine. Unlike many of its counterparts, such as Bisindolylmaleimide | (GF 109203X)
and IX (Ro 31-8220), Bisindolylmaleimide V is largely inactive against most isoforms of
Protein Kinase C (PKC), making it an excellent negative control for studies investigating PKC
signaling. Its primary utility in kinase activity assays is to help researchers differentiate between
PKC-dependent and PKC-independent cellular effects of other, more active bisindolylmaleimide
compounds.

While predominantly used as a negative control for PKC, it is important to note that
Bisindolylmaleimide V is not entirely inert and has been shown to inhibit p70S6 Kinase (S6K)
with an IC50 value in the micromolar range. This application note provides detailed protocols
for the use of Bisindolylmaleimide V in in-vitro kinase activity assays, presents comparative
inhibitory data, and illustrates the relevant signaling pathways.

Data Presentation: Kinase Inhibitory Activity

The following table summarizes the half-maximal inhibitory concentration (IC50) values of
Bisindolylmaleimide V and related, more active bisindolylmaleimide compounds against a
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panel of protein kinases. This data highlights the utility of Bisindolylmaleimide V as a negative
control for PKC while demonstrating its moderate activity against S6K.
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3.

Signaling Pathway Diagrams

The following diagrams illustrate the canonical Protein Kinase C (PKC) signaling pathway, for
which Bisindolylmaleimide V serves as a negative control, and the p70S6 Kinase (S6K)
signaling pathway, which is inhibited by Bisindolylmaleimide V.

Click to download full resolution via product page

Caption: Canonical Protein Kinase C (PKC) signaling pathway.
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Prepare Reagents:
- Kinase
- Substrate
- Buffers
- Inhibitors (BIM V, etc.)

Set up Reaction Mix:
Kinase, Substrate, Buffer,
and Inhibitor/Vehicle (DMSO)

Pre-incubate at RT
(e.g., 10 min)

Initiate Reaction with
[y-32P]ATP Mix

Incubate at 30-37°C
(e.g., 15-30 min)

Stop Reaction:
Spot onto P81 paper

Wash P81 paper to
remove free [y-32P]ATP

Measure Incorporated 32P
(Scintillation Counting)

Analyze Data:
Calculate % Inhibition and IC50
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 To cite this document: BenchChem. [Application Notes and Protocols for Bisindolylmaleimide
V in Kinase Activity Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667442#using-bisindolylmaleimide-v-in-kinase-
activity-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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